Cas no 2095409-39-3 (4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine)

4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine is a heterocyclic compound featuring both piperazine and pyrrole moieties attached to a pyrimidine core. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing kinase inhibitors or receptor modulators. The piperazine group enhances solubility and bioavailability, while the pyrrole substituent contributes to π-stacking interactions, improving binding affinity. Its synthetic flexibility allows for further functionalization, making it valuable for structure-activity relationship studies. The compound's balanced physicochemical properties and potential pharmacological relevance underscore its utility in developing targeted therapeutics, particularly in oncology and CNS disorders. Careful handling is advised due to its reactive functional groups.
4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine structure
2095409-39-3 structure
Product Name:4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
CAS No:2095409-39-3
MF:C12H15N5
MW:229.281001329422
CID:4636561
Update Time:2025-08-03

4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
    • Pyrimidine, 4-(1-piperazinyl)-6-(1H-pyrrol-1-yl)-
    • Inchi: 1S/C12H15N5/c1-2-6-16(5-1)11-9-12(15-10-14-11)17-7-3-13-4-8-17/h1-2,5-6,9-10,13H,3-4,7-8H2
    • InChI Key: WOGWPHBRLIDASU-UHFFFAOYSA-N
    • SMILES: C1=NC(N2C=CC=C2)=CC(N2CCNCC2)=N1

4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P246336-100mg
4-(piperazin-1-yl)-6-(1h-pyrrol-1-yl)pyrimidine
2095409-39-3
100mg
$ 455.00 2022-06-03
TRC
P246336-500mg
4-(piperazin-1-yl)-6-(1h-pyrrol-1-yl)pyrimidine
2095409-39-3
500mg
$ 1725.00 2022-06-03
TRC
P246336-1g
4-(piperazin-1-yl)-6-(1h-pyrrol-1-yl)pyrimidine
2095409-39-3
1g
$ 2655.00 2022-06-03
Chemenu
CM335285-100mg
4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
100mg
$680 2021-08-18
Chemenu
CM335285-250mg
4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
250mg
$1052 2021-08-18
Chemenu
CM335285-100mg
4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
100mg
$*** 2023-03-29
Chemenu
CM335285-250mg
4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
250mg
$*** 2023-03-29
Life Chemicals
F1967-2226-0.25g
4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
0.25g
$380.0 2023-09-06
Life Chemicals
F1967-2226-0.5g
4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
0.5g
$585.0 2023-09-06
Life Chemicals
F1967-2226-1g
4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
2095409-39-3 95%+
1g
$901.0 2023-09-06

Additional information on 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine

4-(Piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 2095409-39-3): A Versatile Heterocyclic Compound for Drug Discovery and Beyond

In the rapidly evolving field of medicinal chemistry, 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 2095409-39-3) has emerged as a promising heterocyclic scaffold with diverse applications. This piperazine-pyrimidine-pyrrole hybrid compound combines three privileged pharmacophores, making it particularly valuable for drug discovery and pharmaceutical research.

The molecular structure of 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine features a central pyrimidine ring substituted at the 4-position with a piperazine moiety and at the 6-position with a pyrrole group. This unique arrangement contributes to its excellent binding affinity for various biological targets, particularly in the central nervous system. Recent studies have highlighted its potential as a kinase inhibitor scaffold, with applications in oncology research and neurodegenerative disease treatment.

One of the most significant advantages of this compound lies in its structural versatility. The piperazine moiety provides excellent water solubility and the ability to form stable salts, while the pyrrole group offers opportunities for further functionalization. This makes CAS 2095409-39-3 particularly valuable for medicinal chemistry optimization programs, where researchers can systematically modify its structure to enhance potency, selectivity, and pharmacokinetic properties.

Current research trends show growing interest in 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine derivatives as potential treatments for neurological disorders. The compound's ability to cross the blood-brain barrier, combined with its favorable safety profile in preliminary studies, has positioned it as a lead structure for developing novel neuroprotective agents. Pharmaceutical companies are particularly interested in its application for Alzheimer's disease and Parkinson's disease research.

The synthesis of 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced purification techniques such as preparative HPLC and recrystallization are commonly employed to obtain material suitable for biological testing. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm structure and purity.

Beyond pharmaceutical applications, this compound has shown promise in material science research. Its conjugated system and ability to form stable complexes with metal ions make it interesting for developing organic electronic materials and sensors. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and as a building block for metal-organic frameworks (MOFs).

The commercial availability of 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine (CAS 2095409-39-3) has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for preclinical development. Proper storage under inert atmosphere at low temperatures is recommended to maintain stability.

From a regulatory perspective, this compound is not currently classified as hazardous or controlled in most jurisdictions, making it accessible for research purposes. However, researchers should always consult local regulations and implement appropriate safety protocols when handling any chemical substance. The compound's environmental fate and toxicological profile continue to be areas of active investigation.

Future directions for 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine research include exploring its potential as a multitarget therapeutic agent, particularly in complex diseases where modulation of multiple pathways is desired. The compound's structural plasticity allows for the development of libraries of analogs through combinatorial chemistry approaches, enabling rapid optimization of desired properties.

For researchers considering working with this compound, it's important to note that structure-activity relationship (SAR) studies have revealed interesting trends. Modifications at the pyrrole nitrogen or piperazine ring often lead to significant changes in biological activity, providing opportunities for selectivity tuning. Computational chemistry and molecular docking studies can be valuable tools for predicting these effects before synthesis.

The growing body of literature on piperazine-pyrimidine hybrids suggests that compounds like 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine will continue to play an important role in drug discovery. Their balanced combination of hydrogen bond donors/acceptors, aromatic character, and three-dimensional features makes them particularly valuable in modern medicinal chemistry programs targeting protein-protein interactions.

As the pharmaceutical industry increasingly focuses on precision medicine and personalized therapies, the ability to fine-tune the properties of lead compounds like 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine becomes ever more critical. The compound's modular structure allows for systematic optimization to address specific patient populations or disease subtypes, aligning well with current trends in targeted drug development.

In conclusion, 4-(piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine (CAS 2095409-39-3) represents a versatile and promising scaffold with applications spanning medicinal chemistry, materials science, and beyond. Its unique structural features, combined with favorable physicochemical properties, make it an attractive starting point for numerous research programs. As understanding of its potential continues to grow, this compound is likely to remain an important tool in the development of novel therapeutic agents and functional materials.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.